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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the pyrrolizidine alkaloid Latifoline,

including its chemical structure and physicochemical properties. Due to the limited availability

of direct experimental data for Latifoline N-oxide, this document presents a detailed,

predictive profile of the N-oxide based on the known characteristics of Latifoline and the

general effects of N-oxidation on tertiary amines. This guide is intended to serve as a valuable

resource for researchers and professionals in drug development by providing foundational

data, predicted properties, and generalized experimental protocols relevant to this class of

compounds.

Introduction
Latifoline is a pyrrolizidine alkaloid, a class of natural products known for their significant

biological activities. These compounds are often found in plants and can be of interest in

medicinal chemistry and toxicology. The N-oxidation of pyrrolizidine alkaloids is a common

metabolic pathway and can also be achieved synthetically. This process can significantly alter

the molecule's polarity, solubility, and biological activity. This guide will first detail the known

properties of Latifoline and then extrapolate to the predicted properties and structure of its N-

oxide.
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Latifoline: Chemical Structure and Properties
Latifoline is a complex ester of a necine base and a necic acid. Its chemical structure and

properties have been characterized and are summarized below.

Chemical Structure
The chemical structure of Latifoline is presented in Figure 1.

Figure 1. Chemical Structure of Latifoline
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Figure 3. General Workflow for N-oxidation

Dissolve Latifoline in a suitable solvent (e.g., Dichloromethane)

Add m-CPBA (1.1 equivalents) portion-wise at 0 °C

Stir the reaction mixture at room temperature

Monitor reaction progress by TLC

Quench the reaction with sodium thiosulfate solution

Extract the aqueous layer with an organic solvent

Purify the crude product by column chromatography

Characterize the final product (Latifoline N-oxide)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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